N-[1-(1-adamantyl)-2-(diethylamino)-2-oxoethyl]-4-nitrobenzamide

• IUPAC Name: N-[1-(1-adamantyl)-2-(diethylamino)-2-oxoethyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H31N3O4/c1-3-25(4-2)22(28)20(23-12-15-9-16(13-23)11-17(10-15)14-23)24-21(27)18-5-7-19(8-6-18)26(29)30/h5-8,15-17,20H,3-4,9-14H2,1-2H3,(H,24,27)
• InChI Key: SYVGUFPMISAAKO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H31N3O4
• Molecular Weight: 413.5 g/mol

Description

“N-[1-(1-adamantyl)-2-(diethylamino)-2-oxoethyl]-4-nitrobenzamide” is a complex organic compound. It contains an adamantyl group, which is a bulky, three-dimensional aliphatic hydrocarbon group derived from adamantane. It also contains a diethylamino group, a nitro group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared spectroscopies could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The adamantyl group is known for its stability, while the nitro group is a strong electron-withdrawing group and could undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the adamantyl group could increase its lipophilicity.

Scientific Research Applications

Drug Delivery Systems

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Antimicrobial Properties

Some adamantane derivatives have shown antimicrobial properties against various pathogens, including E. faecalis, P. aeruginosa, and methicillin-resistant S. .

Antihyperglycemic Agents

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Medicinal Chemistry

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Hydrophobic Effects in Drug Design

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Ion Channels Modulation

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some adamantyl-containing compounds have been studied for their antiarrhythmic activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as in medicinal chemistry or materials science. Further studies could also investigate its synthesis, properties, and reactivity.